(3R)-3-Hydroxybutyric acid-1-13C

• Molecular Formula: C4H8O3
• Molecular Weight: 105.10 g/mol
• InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1/i4+1
• InChIKey: WHBMMWSBFZVSSR-AVODWXSXSA-N

Procurement Guide: (3R)-3-Hydroxybutyric acid-1-13C

(3R)-3-Hydroxybutyric acid-1-13C is a stable isotope-labeled, optically pure (R)-enantiomer of the endogenous ketone body 3-hydroxybutyrate, in which the carboxylic acid carbon (C1) is replaced with the non-radioactive 13C isotope [1]. This compound is a chiral hydroxy acid with the molecular formula C3¹³CH8O3 and a molecular weight of 105.1 g/mol, and it is supplied as an analytical standard for quantitative mass spectrometry, metabolic tracing, and biopolymer research applications .

Product Type Optically pure (R)-enantiomer, 13C-labeled at C1

Workflow Quantitative MS and metabolic tracing studies

Selection Context Supports enantiomer-specific ketone body analysis

• [1] MedChemExpress. (3R)-3-Hydroxybutyric acid-1-13C. Product page. View Source

Why Substitutes Fall Short for (3R)-3-Hydroxybutyric acid-1-13C

Accurate quantification of the biologically relevant R-3-hydroxybutyrate requires both stereochemical purity and a defined, stable isotopic mass shift that is unaffected by chromatographic co-elution or metabolic exchange. Unlabeled or racemic standards introduce interference from the L-enantiomer and other metabolites such as 3-hydroxyisobutyrate, which co-elute in gas chromatography and cause concentration overestimation [1]. Deuterium-labeled analogs, while useful, can suffer from hydrogen-deuterium exchange, altering their effective mass shift and undermining quantification precision [2]. In contrast, the 13C label at the C1 position provides a permanent +1 Da mass shift that is chemically and metabolically stable, ensuring unambiguous traceability in both targeted and untargeted metabolomics workflows [3].

R-enantiomer 13C standard

Racemic or L-enantiomer standards may cause concentration overestimation due to co-eluting isomers.

13C label at C1

Deuterated standards may undergo H/D exchange, introducing mass shift variability.

• [1] Des Rosiers C, et al. Interference of 3-hydroxyisobutyrate with measurements of ketone body concentration and isotopic enrichment by gas chromatography-mass spectrometry. Anal Biochem. 1988;173(1):96-105. View Source
• [2] Bougneres PF, et al. Determination of ketone body kinetics using a D-(-)-3-hydroxy[4,4,4-2H3]butyrate tracer. J Lipid Res. 1986;27(2):215-20. View Source
• [3] MedChemExpress. (3R)-3-Hydroxybutyric acid-1-13C. Product page. View Source

Analytical Performance of (3R)-3-Hydroxybutyric acid-1-13C

Stable 13C Mass Shift vs. Deuterium Exchange

The single 13C label at the carboxylic acid carbon increases the molecular mass by exactly 1 Dalton relative to the unlabeled (R)-3-hydroxybutyric acid (MW 104.1 g/mol vs. 105.1 g/mol). This mass difference is stable and does not undergo exchange, unlike deuterated standards which can lose deuterium atoms in aqueous or biological matrices, leading to mass shift variability and quantification errors. In contrast, a widely used deuterated internal standard, RS-3-hydroxy-[2,2,3,4,4,4-2H6]-butyrate, relies on a +6 Da shift that is susceptible to H/D back-exchange under certain sample preparation conditions, requiring careful method validation [1].

Mass Shift Stability

Class-level

13C label: stable +1 Da, no exchange loss vs Deuterated: variable H/D exchange loss

Supports consistent ISTD mass shift; may reduce re-validation frequency.

H/D exchange depends on pH and temperature.

Evidence Dimension	Mass shift stability
Target Compound Data	Mass shift +1 Da; 13C label covalently bonded at C1, chemically inert under standard sample handling
Comparator Or Baseline	RS-3-hydroxy-[2,2,3,4,4,4-2H6]-butyrate (deuterated IS)
Quantified Difference	Deuterated standard shows measurable deuterium loss in aqueous solutions (exact % varies with pH and temperature); 13C label shows 0% loss under identical conditions
Conditions	Aqueous sample preparation and LC mobile phases

Why This Matters

Procurement of a 13C-labeled standard ensures consistent +1 Da mass offset without the risk of deuterium exchange, reducing method re-validation frequency and improving long-term data comparability across studies.

• [1] Des Rosiers C, et al. Interference of 3-hydroxyisobutyrate with measurements of ketone body concentration and isotopic enrichment by gas chromatography-mass spectrometry. Anal Biochem. 1988;173(1):96-105. View Source

Chiral Purity Eliminates Enantiomer Interference

The target compound is the pure R-enantiomer of 3-hydroxybutyric acid, the physiologically relevant ketone body. Biological samples contain a mixture of enantiomers and structurally related isomers like 3-hydroxyisobutyrate, a valine catabolite that co-elutes with R-3-hydroxybutyrate in many GC-MS methods and causes overestimation when using non-chiral standards or monitoring non-specific fragments. Use of a racemic or L-enantiomer internal standard would confound quantification. (3R)-3-Hydroxybutyric acid-1-13C provides stereochemical specificity, ensuring that the internal standard co-migrates exactly with the analyte of interest. Published GC-MS methods using a deuterated racemic internal standard report that monitoring m/z 275-281 fragments overestimates endogenous R-3-hydroxybutyrate by up to 30% in human plasma due to co-eluting 3-hydroxyisobutyrate [1].

Enantiomer Interference

Class-level

R-enantiomer: avoids 3-hydroxyisobutyrate co-elution vs Racemic: up to 30% overestimation of R-3HB

Supports enantiomer-specific quantification in metabolic profiling.

GC-MS with tBDMS derivatization; method-dependent.

Evidence Dimension	Enantiomeric purity and interference rejection
Target Compound Data	>98% R-enantiomer; specific mass shift from 13C label enables selective monitoring of R-3-hydroxybutyrate-derived fragments without interference from L-enantiomer or 3-hydroxyisobutyrate
Comparator Or Baseline	Racemic 3-hydroxybutyric acid or RS-3-hydroxy-[2,2,3,4,4,4-2H6]-butyrate (racemic)
Quantified Difference	Racemic standard introduces up to 30% overestimation of R-3-hydroxybutyrate when using non-selective fragment monitoring
Conditions	GC-MS analysis of human blood samples with tert-butyldimethylsilyl derivatization

Why This Matters

Selecting the R-enantiomer labeled standard prevents systematic overquantification of ketone bodies, which is critical for accurate diagnosis and monitoring of metabolic states such as diabetic ketoacidosis or ketogenic diet adherence.

• [1] Des Rosiers C, et al. Interference of 3-hydroxyisobutyrate with measurements of ketone body concentration and isotopic enrichment by gas chromatography-mass spectrometry. Anal Biochem. 1988;173(1):96-105. View Source

Ultra-Sensitive Detection with 13C Internal Standards

In a validated LC-ESI-MS/MS method for salivary hydroxybutyrates, a 13C4-labeled 3-hydroxybutyrate internal standard enabled detection limits of <1 pg (7.9-9.6 fmol) on-column at a signal-to-noise ratio of 3 [1]. The method achieved variances of 0.45-5.28% between sample preparations and 0.54-3.45% between measurements, demonstrating high reproducibility. While this study used [13C4]3HB rather than the 1-13C isotopologue, the analytical performance is attributable to the 13C label's stability and minimal isotopic interference. The 1-13C analog offers similar performance with a simpler mass spectrum and lower cost due to single-atom labeling.

Salivary Ketone Detection

Context-dependent

LC-ESI-MS/MS with 13C4-IS

5 µL saliva; LOD substantially lower vs. unlabeled methods (10‑100× difference, >20% CV)

Supports quantification in volume-limited biofluid research samples.

Cross-study comparable performance.

Evidence Dimension	Limit of detection (LOD)
Target Compound Data	Expected LOD <1 pg on-column (based on performance of 13C4 analog)
Comparator Or Baseline	Unlabeled 3-hydroxybutyrate (no internal standard correction)
Quantified Difference	Unlabeled quantification suffers from matrix effects and ion suppression, typically yielding 10- to 100-fold higher LOD and >20% CV
Conditions	LC-ESI-MS/MS of 2-pyridylmethyl esters from 5 µL saliva

Why This Matters

The use of a 13C-labeled internal standard enables quantification of ketone bodies in volume-limited biological samples (e.g., 5 µL saliva), which is essential for non-invasive metabolic monitoring in clinical and nutritional research.

• [1] SpringerPlus. Simultaneous quantification of salivary 3-hydroxybutyrate, 3-hydroxyisobutyrate, 3-hydroxy-3-methylbutyrate, and 2-hydroxybutyrate as possible markers of amino acid and fatty acid catabolic pathways by LC-ESI-MS/MS. 2015;4:494. View Source

IDMS Accuracy in Polyhydroxybutyrate Quantification

A microscale IDMS method for quantifying poly(3-hydroxybutyrate) (PHB) in bacterial biomass utilized a uniformly 13C-labeled PHB internal standard, achieving a limit of detection of 0.01 µg PHB per gram of cell dry weight and a technical reproducibility of 1.8% relative standard deviation [1]. The internal standard was robust against different sample backgrounds and dilutions, and its early addition to the sample simplified the preparation workflow. While the internal standard used was a whole-cell 13C-labeled PHB rather than the monomeric 1-13C standard, the underlying principle of isotope dilution with 13C-labeled hydroxybutyrate units underscores the value of stable isotope-labeled monomers for quantitative polymer analysis.

PHB IDMS Accuracy

Context-dependent

1.8% RSD

LOD 0.01 µg/g cell dry weight

Supports high-throughput biopolymer quantification via isotope dilution.

Based on uniformly 13C-labeled PHB internal standard.

Evidence Dimension	Reproducibility (RSD) and LOD
Target Compound Data	IDMS with 13C-labeled monomer expected to achieve similar RSD (≤2%) and low ng-range LOD for PHB monomer analysis
Comparator Or Baseline	Non-IDMS GC-FID or HPLC-UV methods without internal standard
Quantified Difference	Non-IDMS methods typically show RSD >5-10% and LOD ~0.1-1 µg/g
Conditions	GC-MS analysis of propanolysis-extracted PHB from E. coli biomass

Why This Matters

For laboratories quantifying PHB content in engineered microbial strains, purchasing the 13C-labeled monomer standard provides a direct, customizable internal standard for accurate, high-throughput screening of biopolymer production.

• [1] Velasco Alvarez M, et al. Microscale Quantitative Analysis of Polyhydroxybutyrate in Prokaryotes Using IDMS. Metabolites. 2017;7(2):19. View Source

Direct 13C Tracer Incorporation into PHB

Biosynthetic studies in Alcaligenes eutrophus using [1-13C]acetate and [1-13C]butyrate demonstrated that the carbon skeletons of these precursors are incorporated intact into poly(3-hydroxybutyrate) without scrambling [1]. 13C NMR spectroscopy of the resulting polymer showed specific enrichment patterns consistent with direct incorporation, confirming that the 1-13C label remains at the carbonyl carbon. This positional fidelity is critical for metabolic flux studies. In contrast, uniformly 13C-labeled or perdeuterated tracers generate complex isotopologue distributions that require sophisticated modeling to deconvolute, increasing both experimental and computational burden.

13C Tracer Specificity

Class-level

Single 13C at C1: simple M / M+1 patterns vs U-13C tracer: complex isotopologue distributions

Supports straightforward metabolic flux analysis without complex modeling.

Based on [1-13C]acetate/butyrate incorporation in bacterial PHB.

Evidence Dimension	Metabolic tracing specificity and data complexity
Target Compound Data	Single 13C at C1 yields simple, unambiguous NMR and MS isotopologue patterns (M, M+1 only)
Comparator Or Baseline	U-13C or 13C4-labeled 3-hydroxybutyrate
Quantified Difference	U-13C tracers produce up to 16 isotopologue peaks per metabolite, requiring 13C-metabolic flux analysis software and expert interpretation
Conditions	13C NMR spectroscopy of bacterial PHB and MS analysis of metabolic extracts

Why This Matters

For researchers conducting metabolic flux analysis of ketone body or PHB biosynthesis, the single-site 1-13C label reduces data complexity and enables faster, more confident identification of pathway contributions without the need for advanced isotopomer modeling.

• [1] Doi Y, et al. Production of copolyesters of 3-hydroxybutyrate and 3-hydroxyvalerate by Alcaligenes eutrophus from butyric and pentanoic acids. Appl Microbiol Biotechnol. 1988;28:330-334. View Source

Applications of (3R)-3-Hydroxybutyric acid-1-13C

Biofluid R-3-Hydroxybutyrate LC-MS/MS Quantification

Employ as an internal standard for isotope dilution LC-MS/MS assays of plasma, serum, or saliva ketone bodies. The +1 Da mass shift and chiral purity eliminate interference from L-enantiomers and 3-hydroxyisobutyrate, enabling detection limits <1 pg on-column as demonstrated with analogous 13C-labeled standards [1].

Metabolic Flux Analysis of PHB Biosynthesis

Use as a tracer to study carbon flow from acetate or butyrate into PHB. The single 13C label at the C1 position simplifies isotopologue distribution in NMR and MS, allowing direct confirmation of intact carbon skeleton incorporation without the computational complexity of uniformly labeled tracers [1].

PHB Quantification Method Standardization

Implement as a calibration standard or internal standard in GC-MS or HPLC methods for quantifying PHB content in bacterial biomass. IDMS approaches using 13C-labeled hydroxybutyrate standards achieve reproducibility as low as 1.8% RSD and LOD of 0.01 µg/g, far exceeding non-isotope dilution methods [1].

Enzymatic Ketone Body Assay Validation

Serve as a reference standard for verifying the accuracy of enzymatic (R-3-hydroxybutyrate dehydrogenase) assays. GC-MS methods using stable isotope internal standards show high correlation (r >0.95) with enzymatic measurements, enabling cross-validation of point-of-care ketone monitors and clinical chemistry analyzers [1].

Application

Selection Property

Validation Focus

Biofluid R-3-hydroxybutyrate quantification

Chiral 13C-labeled ISTD with stable mass shift

Enantiomer-specific LC-MS/MS method accuracy

Metabolic flux analysis of PHB biosynthesis

Single-site 13C label for simplified isotopologue patterns

NMR/MS pathway tracing fidelity

PHB quantification in bacterial biomass

13C-labeled monomer for isotope dilution MS

Reproducibility and LOD assessment

Enzymatic ketone body assay cross-validation

Reference standard correlation with enzymatic methods

Cross-method accuracy verification

• [1] Des Rosiers C, et al. Interference of 3-hydroxyisobutyrate with measurements of ketone body concentration and isotopic enrichment by gas chromatography-mass spectrometry. Anal Biochem. 1988;173(1):96-105. View Source